Cas no 1356114-40-3 (Azetidin-3-yl acetate 2,2,2-trifluoroacetate)

Azetidin-3-yl acetate 2,2,2-trifluoroacetate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of azetidine-containing compounds. Its trifluoroacetate salt enhances stability and solubility, facilitating handling and storage. The azetidine ring is a key structural motif in medicinal chemistry, often employed in the development of bioactive molecules, including pharmaceuticals and agrochemicals. This compound’s reactivity allows for further functionalization at the 3-position, making it a useful building block for heterocyclic synthesis. The trifluoroacetate counterion also aids in purification processes. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise molecular control.

Azetidin-3-yl acetate 2,2,2-trifluoroacetate structure

1356114-40-3 structure

Product Name:Azetidin-3-yl acetate 2,2,2-trifluoroacetate

CAS No:1356114-40-3

MF:C₇H₁₀F₃NO₄

MW:229.153812885284

MDL:MFCD29917127

CID:3164239

PubChem ID:66685764

Update Time:2025-06-29

Azetidin-3-yl acetate 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

- Azetidin-3-yl acetate 2,2,2-trifluoroacetate
- AK208566
- FFOJAXJYBZLGAQ-UHFFFAOYSA-N
- azetidin-3-yl acetate;2,2,2-trifluoroacetic acid
- acetic acid azetidin-3-yl ester trifluoroacetate salt
- Azetidin-3-ylacetate2,2,2-trifluoroacetate
- AKOS027250582
- C72427
- MFCD29917127
- 3-Azetidinyl Acetate Trifluoroacetate
- 1356114-40-3
- AZETIDIN-3-YL ACETATE; TRIFLUOROACETIC ACID
- CS-0163432
- Azetidin-3-yl acetate 2 pound not2 pound not2-trifluoroacetate
- SB52164
- SCHEMBL435875
- SY316754
- DS-10157
- MDL： MFCD29917127
- Inchi： 1S/C5H9NO2.C2HF3O2/c1-4(7)8-5-2-6-3-5;3-2(4,5)1(6)7/h5-6H,2-3H2,1H3;(H,6,7)
- InChI Key： FFOJAXJYBZLGAQ-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(F)F.O(C(C)=O)C1CNC1

Computed Properties

Exact Mass: 229.056
Monoisotopic Mass: 229.056
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.6

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Vapor Pressure: No data available

Azetidin-3-yl acetate 2,2,2-trifluoroacetate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,Room Temperature(BD337665)

Azetidin-3-yl acetate 2,2,2-trifluoroacetate Pricemore >>

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